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Compound of Interest

Compound Name: 3-Undecyne

Cat. No.: B1582261 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

of 3-Undecyne (CAS No. 60212-30-8). The following procedures and data are intended to

ensure the safe handling, storage, and disposal of this chemical in a laboratory setting.

Adherence to these guidelines is critical to minimize risks and ensure a safe research

environment.

Hazard Identification and Physical Properties
3-Undecyne is a long-chain alkyne that presents several potential hazards. Understanding its

physical and chemical properties is the first step in safe handling.
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Property Value Source

CAS Number 60212-30-8 [1][2][3][4][5][6]

Molecular Formula C₁₁H₂₀ [1][4]

Molecular Weight 152.28 g/mol [1][4]

Appearance Clear, colorless liquid [5]

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritationH304: May

be fatal if swallowed and

enters airways

[2]

GHS Precautionary

Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ayP264: Wash skin thoroughly

after handlingP271: Use only

outdoors or in a well-ventilated

areaP280: Wear protective

gloves/protective clothing/eye

protection/face

protectionP301+P310: IF

SWALLOWED: Immediately

call a POISON CENTER or

doctor/physicianP302+P352:

IF ON SKIN: Wash with plenty

of waterP304+P340: IF

INHALED: Remove person to

fresh air and keep comfortable

for

breathingP305+P351+P338: IF

IN EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsingP331: Do NOT

[2]
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induce vomitingP403+P233:

Store in a well-ventilated

place. Keep container tightly

closedP405: Store locked

upP501: Dispose of

contents/container to an

approved waste disposal plant

Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory when handling 3-Undecyne to prevent skin and eye

contact, inhalation, and accidental ingestion.
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PPE Category Specification Rationale

Hand Protection

Nitrile or Butyl Rubber

GlovesMinimum thickness:

0.11 mmInspect gloves for

integrity before each use.

Change gloves immediately if

contaminated, torn, or

punctured.

Nitrile gloves offer good

resistance to a range of

chemicals, including some

organic solvents and weak

acids.[7][8] For prolonged or

direct contact, butyl rubber

gloves are recommended for

their high resistance to

hydrocarbons.

Eye and Face Protection

Safety glasses with side

shields are the minimum

requirement.Chemical safety

goggles should be worn when

there is a splash hazard.A face

shield should be used in

conjunction with goggles when

handling larger quantities or

when there is a significant risk

of splashing.

Protects against splashes and

vapors that can cause serious

eye irritation.

Skin and Body Protection

Flame-resistant lab coat worn

over personal clothing.Ensure

full coverage of arms.Closed-

toe shoes are mandatory.

Protects skin from incidental

contact and potential splashes.

Flame-resistant material is

crucial due to the flammability

of similar organic compounds.

Respiratory Protection

All handling of 3-Undecyne

should be performed in a

certified chemical fume hood.If

a fume hood is not available or

in case of engineering control

failure, a NIOSH-approved

respirator with an organic

vapor cartridge is required.

3-Undecyne may cause

respiratory irritation.[2] A fume

hood provides the primary

engineering control to prevent

inhalation of vapors.
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Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling 3-Undecyne is essential for minimizing exposure and

ensuring safety.

Preparation and Pre-Handling Check
Verify Chemical Identity: Confirm the chemical is 3-Undecyne by checking the label for the

name and CAS number (60212-30-8).

Review Safety Data Sheet (SDS): Although a complete SDS for 3-Undecyne is not readily

available, review the SDS for a structurally similar compound like 1-Undecyne and the

available safety information for 3-Undecyne.

Ensure Proper Ventilation: Confirm that the chemical fume hood is operational and has a

current certification.

Assemble PPE: Don all required personal protective equipment as outlined in the table

above.

Prepare Spill Kit: Ensure a spill kit for flammable liquids is readily accessible. This should

include absorbent materials, waste bags, and appropriate PPE.

Handling and Experimental Work
Dispensing:

Conduct all dispensing and transfers of 3-Undecyne inside a chemical fume hood.

Use a properly labeled, clean, and dry container for the transfer.

Ground and bond containers when transferring larger quantities to prevent static

discharge.

During the Experiment:

Keep the container of 3-Undecyne tightly closed when not in use.
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Avoid heating the chemical near open flames or other ignition sources.

Be mindful of the reaction conditions and potential for exothermic reactions.

Post-Experiment:

Wipe down the work area in the fume hood with an appropriate solvent and then

decontaminate with a suitable cleaning agent.

Properly label and store any unused 3-Undecyne.

Disposal Plan
Proper disposal of 3-Undecyne and contaminated materials is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation:

Collect all waste containing 3-Undecyne, including unused product, reaction byproducts,

and contaminated materials (e.g., gloves, absorbent pads, pipette tips), in a designated

and properly labeled hazardous waste container.

The waste container should be made of a material compatible with hydrocarbons.

Do not mix 3-Undecyne waste with incompatible waste streams.

Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name "3-
Undecyne," and the associated hazards (e.g., Flammable, Irritant).

Storage:

Store the hazardous waste container in a designated satellite accumulation area that is

secure and has secondary containment.

Keep the waste container closed at all times, except when adding waste.

Disposal:
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Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office.

Follow all local, state, and federal regulations for the disposal of hazardous chemical

waste.

Emergency Procedures
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Emergency Situation Procedure

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing while flushing.

Seek medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Remove contact lenses if

present and easy to do so. Seek immediate

medical attention.

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If the person is not

breathing, begin artificial respiration. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth with

water. Immediately call a poison control center

or seek medical attention. Aspiration into the

lungs can cause severe damage.

Spill

Evacuate the immediate area. If the spill is small

and you are trained to do so, contain the spill

with absorbent material from a flammable liquid

spill kit. Prevent the spill from entering drains.

Ventilate the area. Place the absorbed material

into a sealed, labeled container for hazardous

waste disposal. For large spills, evacuate the

area and contact your institution's EHS or

emergency response team.

Safe Handling Workflow for 3-Undecyne
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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